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Compound of Interest

Compound Name: 4-Hydroxy Flecainide
CAS No.: 152171-74-9

Cat. No.: B601712

Get Quote

Abstract & Scope

4-Hydroxy Flecainide (also known as meta-O-dealkylated flecainide or Flecainide Impurity C)
is the primary active metabolite of the antiarrhythmic drug Flecainide. Accurate quantification of
this metabolite is critical for therapeutic drug monitoring (TDM) and pharmacokinetic profiling,
particularly in patients with renal impairment where metabolite accumulation occurs.

This guide defines the Gold Standard Protocols for the preparation, storage, and stability
testing of 4-Hydroxy Flecainide reference standards. It addresses specific chemical
vulnerabilities—namely phenolic oxidation and light sensitivity—that distinguish it from the
parent compound.

Chemical Identity & Properties

Understanding the physicochemical nature of the analyte is the first step in designing a stability
protocol.
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Property

Data

Relevance to Stability

CAS Number

152171-74-9

Verification of Reference

Material

Chemical Name

(RS)-4-hydroxy-N-(piperidin-2-
ylmethyl)-2,5-bis(2,2,2-

trifluoroethoxy)benzamide

Molecular Formula

C17H20FsN204

MW: 430.34 g/mol

Functional Groups

Phenol, Secondary Amine,
Amide, Ether

Phenol: Oxidation risk.[1][2]
Amine: pH-dependent
solubility.

Basic. Cationic at physiological

pKa ~9.3 (Piperidine nitrogen) H
pH.
Methanol (High), DMSO )
B ) Use organic solvents for stock
Solubility (High), Water (Low/pH-

dependent)

preparation.[3]

Storage & Preparation Protocol
The "Why" Behind the Protocol

o Phenolic Instability: Unlike Flecainide, the 4-Hydroxy metabolite contains a free phenolic

group. Phenols are electron-rich and susceptible to formation of quinones via oxidation,

especially at alkaline pH.

e Sorption: As a lipophilic basic amine, 4-Hydroxy Flecainide will adsorb to untreated glass

surfaces in agueous solutions.

o Photolysis: The aromatic ether/phenol core absorbs UV light, leading to potential radical

degradation.

Stock Solution Preparation (1.0 mg/mL)

Solvent Choice:Methanol (LC-MS Grade) is preferred over Acetonitrile for stock preparation

due to better solubility of the polar phenolic moiety and lower risk of precipitation upon cold
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storage.

Step-by-Step Protocol:

e Weighing: Weigh ~10 mg of 4-Hydroxy Flecainide solid into a silanized amber glass vial.
o Note: Avoid standard borosilicate glass to prevent adsorption.

o Dissolution: Add Methanol to achieve a concentration of 1.0 mg/mL.

o Critical: If using the free base, ensure complete dissolution by vortexing. If using a salt
form (e.g., acetate), correct the mass for the salt counter-ion.

 Acidification (Optional but Recommended): Add 0.1% Formic Acid to the stock solution.

o Reason: Acidification protonates the amine (preventing sorption) and keeps the phenol
non-ionized (preventing oxidation).

Storage Conditions Matrix

] . ] Stability
Solution Type Concentration Container Temperature .
Estimate
) Amber Glass
Solid Reference N/A ] -20°C > 2 Years
(Tight Seal)
_ 1.0 mg/mL Amber Silanized
Primary Stock -80°C 12 Months
(MeOH) Glass
10 pg/mL Polypropylene
Working Std HO yP .py 4°C 1 Week
(MeOH/H20) (Low-bind)
Polypropylene Autosampler
Instrument QC <100 ng/mL ) 24 Hours
(Low-bind) (10°C)

Stability Testing Protocol (Stress Testing)

To validate the integrity of your reference material, you must perform a Forced Degradation
Study. This self-validating system ensures your analytical method (HPLC/LC-MS) can detect
degradation products.
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Experimental Design

Prepare a 10 pg/mL solution of 4-Hydroxy Flecainide in the control solvent (50:50

MeOH:Water). Subject aliquots to the following conditions:

Stressor

Condition

Mechanism Probed

Expected Result

Acid Hydrolysis

0.1 N HCI, 60°C, 4 hrs

Amide/Ether cleavage

Stable (Flecainide

core is robust)

Base Hydrolysis

0.1 N NaOH, 60°C, 2

hrs

Phenolate oxidation

High Degradation Risk
(Color change to

yellow/brown)

Phenol
Oxidation 3% H202, RT, 4 hrs Moderate Degradation
Quinone
. UV Light (ICH Q1B), _ . . .
Photolysis Radical formation Minor Degradation
24 hrs
60°C (No pH mod), 24 ] N
Thermal General instability Stable

hrs

Analytical Method (LC-MS/MS)

e Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,

1.7 pm.

» Mobile Phase A: 0.1% Formic Acid in Water.[4]

e Mobile Phase B: 0.1% Formic Acid in Methanol.

o Gradient: 5% B to 95% B over 5 minutes.

e Detection: MRM Mode.

o Parent: 431.2

308.1 (Quantifier).
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o Note: Degradants will likely elute earlier (more polar quinones) or later (dimers).

Visualizations
Reference Standard Management Workflow

This diagram illustrates the lifecycle of the reference material to minimize freeze-thaw cycles.

Primary Stock
1.0 mg/mL in MeOH
(Store at -80°C)

Solid Reference
(Store at -20°C)

Immediate Aliguoting
NEVER Refreeze

Single-Use Aliquots Thaw once & Dilute
(100 pL each)

Working Standard
(Dilute to 10 pg/mL)

Discard after 1 Week

Click to download full resolution via product page

Caption: Single-direction workflow prevents concentration drift caused by repeated freeze-thaw
cycles.

Degradation Logic Tree

Use this to troubleshoot loss of signal intensity.
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Signal Loss Observed

Check Solvent pH

'

pH > 7?

Phenolic Oxidation
(Quinone formation)

Container Type?

Clear Glass?

Adsorption to Glass

Polypropylene?

Low Risk

Check Light Exposure

Click to download full resolution via product page

Caption: Troubleshooting decision tree for identifying root causes of 4-Hydroxy Flecainide

instability.
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o European Pharmacopoeia (Ph. Eur.). Flecainide Acetate Monograph 1324. (Defines Impurity
C as 4-Hydroxy Flecainide).[5][6]

« International Conference on Harmonisation (ICH). Guideline Q1A(R2): Stability Testing of
New Drug Substances and Products. Link

e Conklin, J. D., et al. (1989). "Flecainide metabolism in humans." Clinical Pharmacokinetics.
(Establishes 4-Hydroxy Flecainide as major metabolite).

e Cayman Chemical. Flecainide Acetate Product Information. Link (Provides solubility and
general stability baselines).

e Anant Pharmaceuticals. Flecainide EP Impurity C Data Sheet. (Confirms storage at 2-8°C for
solid, though -20°C is recommended for long-term).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Flecainide - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]
researchgate.net [researchgate.net]
cdn.caymanchem.com [cdn.caymanchem.com]

1.
2.
3.
e 4. researchgate.net [researchgate.net]
5. pharmaffiliates.com [pharmaffiliates.com]
6.

CAS 152171-74-9 Flecainide EP Impurity C | Impurity Manufacturers & Suppliers India
[anantlabs.com]

» To cite this document: BenchChem. [Application Note: Storage, Stability, and Handling of 4-
Hydroxy Flecainide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601712/docs#application-note-storage-stability-and-
handling-of-4-hydroxy-flecainide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b601712/docs?utm_src=pdf-body#application-note-storage-stability-and-handling-of-4-hydroxy-flecainide
https://www.pharmaffiliates.com/en/152171-74-9-flecainide-impurity-c-pa0658030.html
https://anantlabs.com/api-impurities-manufacturer/flecainide-ep-impurity-c
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdatabase.ich.org%2Fsites%2Fdefault%2Ffiles%2FQ1A%2528R2%2529%2520Guideline.pdf
https://www.benchchem.com/product/b601712/docs?utm_src=pdf-body#application-note-storage-stability-and-handling-of-4-hydroxy-flecainide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F20388%2Fflecainide-(acetate)
https://www.benchchem.com/product/b601712?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK542291/
https://www.researchgate.net/publication/298899867_Stability-indicating_chromatographic_methods_for_determination_of_flecainide_acetate_in_the_presence_of_its_degradation_products_Isolation_and_identification_of_two_of_its_impurities
https://cdn.caymanchem.com/cdn/insert/20388.pdf
https://www.researchgate.net/publication/357829317_Forced_Degradation_of_Flibanserin_Bulk_Drug_Development_and_Validation_of_Stability_Indicating_RP-HPLC_Method
https://www.pharmaffiliates.com/en/152171-74-9-flecainide-impurity-c-pa0658030.html
https://anantlabs.com/api-impurities-manufacturer/flecainide-ep-impurity-c
https://anantlabs.com/api-impurities-manufacturer/flecainide-ep-impurity-c
https://www.benchchem.com/product/b601712/docs#application-note-storage-stability-and-handling-of-4-hydroxy-flecainide
https://www.benchchem.com/product/b601712/docs#application-note-storage-stability-and-handling-of-4-hydroxy-flecainide
https://www.benchchem.com/product/b601712/docs#application-note-storage-stability-and-handling-of-4-hydroxy-flecainide
https://www.benchchem.com/product/b601712/docs#application-note-storage-stability-and-handling-of-4-hydroxy-flecainide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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